2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid
2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid
Amorfrutin A is an isoprenoid-substituted benzoic acid natural product found in the fruit of A. fruticosa and G. foetida that exhibits antidiabetic effects. It binds to PPARγ with a Ki of 0.236 µM and activates a PPARγ gene reporter assay with an EC50 value of 0.458 µM. In high-fat diet-induced obese (DIO) mice, amorfrutin A (100 mg/kg/day) enhanced glucose tolerance and insulin sensitivity, while decreasing plasma triglycerides, free fatty acids, insulin, and glucose concentrations. Amorfrutin A inhibits TNF-α-induced expression of a number of inflammatory genes such as COX-2, IL-1β, MCP-1, MIP-2, MIP-3α, MMP-9, and IL-8 through inhibition of both NF-κB and PPARγ activity with efficacy at 5-20 µM.
Brand Name:
Vulcanchem
CAS No.:
80489-90-3
VCID:
VC0162949
InChI:
InChI=1S/C21H24O4/c1-14(2)9-12-17-18(25-3)13-16(19(20(17)22)21(23)24)11-10-15-7-5-4-6-8-15/h4-9,13,22H,10-12H2,1-3H3,(H,23,24)
SMILES:
CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C
Molecular Formula:
C21H24O4
Molecular Weight:
340.4 g/mol
2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid
CAS No.: 80489-90-3
Reference Standards
VCID: VC0162949
Molecular Formula: C21H24O4
Molecular Weight: 340.4 g/mol
| CAS No. | 80489-90-3 |
|---|---|
| Product Name | 2-Hydroxy-4-methoxy-3-(3-methylbut-2-en-1-yl)-6-phenethylbenzoic acid |
| Molecular Formula | C21H24O4 |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | 2-hydroxy-4-methoxy-3-(3-methylbut-2-enyl)-6-(2-phenylethyl)benzoic acid |
| Standard InChI | InChI=1S/C21H24O4/c1-14(2)9-12-17-18(25-3)13-16(19(20(17)22)21(23)24)11-10-15-7-5-4-6-8-15/h4-9,13,22H,10-12H2,1-3H3,(H,23,24) |
| Standard InChIKey | CTNFTPUIYFUXBE-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C |
| Canonical SMILES | CC(=CCC1=C(C=C(C(=C1O)C(=O)O)CCC2=CC=CC=C2)OC)C |
| Description | Amorfrutin A is an isoprenoid-substituted benzoic acid natural product found in the fruit of A. fruticosa and G. foetida that exhibits antidiabetic effects. It binds to PPARγ with a Ki of 0.236 µM and activates a PPARγ gene reporter assay with an EC50 value of 0.458 µM. In high-fat diet-induced obese (DIO) mice, amorfrutin A (100 mg/kg/day) enhanced glucose tolerance and insulin sensitivity, while decreasing plasma triglycerides, free fatty acids, insulin, and glucose concentrations. Amorfrutin A inhibits TNF-α-induced expression of a number of inflammatory genes such as COX-2, IL-1β, MCP-1, MIP-2, MIP-3α, MMP-9, and IL-8 through inhibition of both NF-κB and PPARγ activity with efficacy at 5-20 µM. |
| Synonyms | Amorfrutin 1 |
| Reference | 1.Weidner, C.,de Groot, J.C.,Prasad, A., et al. Amorfrutins are potent antidiabetic dietary natural products. Proc. Natl. Acad. Sci. USA 109(19), 7257-7262 (2012). |
| PubChem Compound | 17950432 |
| Last Modified | Nov 11 2021 |
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